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Compound of Interest

Compound Name: 3-Nitrobutyrophenone

Cat. No.: B1360299 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Nitrobutyrophenone, a unique

chemical compound. Due to the limited availability of extensive research on this specific

molecule, this document focuses on its fundamental physicochemical properties, a proposed

synthetic pathway, and contextual information based on related chemical structures. It is

important to note that while commercially available from specialized suppliers, 3-
Nitrobutyrophenone is considered a rare chemical for early discovery research, and as such,

extensive peer-reviewed data on its biological activity and signaling pathways is not currently

available.

Core Molecular Data
The fundamental properties of 3-Nitrobutyrophenone are summarized below. The

nomenclature can vary, with "3'-Nitrobutyrophenone" referring to the substitution on the phenyl

ring, while "3-Nitrobutyrophenone" typically implies substitution on the butyryl chain. This

guide will address the latter, which corresponds to the IUPAC name 1-(3-nitrophenyl)butan-1-

one.
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Property Value Reference

Chemical Formula C10H11NO3 [1][2]

Molecular Weight 193.204 g/mol

Monoisotopic Mass 193.0739 Da [1]

CAS Number 50766-86-4 [2][3]

IUPAC Name 1-(3-nitrophenyl)butan-1-one [1]

Physicochemical Properties (Predicted)
Property Value

Melting Point 61 °C

Boiling Point 271.6±13.0 °C

Density 1.165±0.06 g/cm3

Flash Point 112.7°C

Refractive Index 1.54

Vapor Pressure 0.00638mmHg at 25°C

Note: The physicochemical properties listed are predicted values and should be confirmed

through experimental analysis.

Experimental Protocols: A Proposed Synthetic
Pathway
Given the absence of published, detailed experimental protocols for the synthesis of 3-
Nitrobutyrophenone, a plausible synthetic route can be proposed based on established

organic chemistry principles. A common method for the synthesis of such nitro compounds is

through the nitration of the corresponding butyrophenone.

Objective: To synthesize 3-Nitrobutyrophenone from butyrophenone.
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Reaction: Nitration of butyrophenone using a nitrating agent, typically a mixture of nitric acid

and sulfuric acid.

Materials:

Butyrophenone (1-phenylbutan-1-one)

Concentrated Nitric Acid (HNO3)

Concentrated Sulfuric Acid (H2SO4)

Ice bath

Distilled water

Sodium bicarbonate (NaHCO3) solution

Dichloromethane (or other suitable organic solvent)

Magnesium sulfate (or other suitable drying agent)

Rotary evaporator

Standard laboratory glassware (round-bottom flask, dropping funnel, beakers, etc.)

Magnetic stirrer

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, cool

concentrated sulfuric acid in an ice bath.

Slowly add butyrophenone to the cooled sulfuric acid while stirring, ensuring the temperature

remains low.

Prepare the nitrating mixture by slowly adding concentrated nitric acid to a separate portion

of cooled, concentrated sulfuric acid.
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Add the nitrating mixture dropwise to the butyrophenone-sulfuric acid solution, maintaining a

low temperature (typically 0-5 °C) throughout the addition.

After the addition is complete, allow the reaction to stir at a low temperature for a specified

time to ensure complete reaction.

Carefully pour the reaction mixture over crushed ice to quench the reaction.

Neutralize the acidic solution with a sodium bicarbonate solution until effervescence ceases.

Extract the product into an organic solvent such as dichloromethane.

Wash the organic layer with distilled water and then a brine solution.

Dry the organic layer over a drying agent like magnesium sulfate.

Filter off the drying agent and remove the solvent using a rotary evaporator to yield the crude

product.

The crude 3-Nitrobutyrophenone can then be purified using techniques such as column

chromatography or recrystallization.

Logical Relationships and Workflows
Synthetic Workflow for 3-Nitrobutyrophenone
The following diagram illustrates the logical workflow for the proposed synthesis of 3-
Nitrobutyrophenone.
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Caption: Proposed synthetic workflow for 3-Nitrobutyrophenone.
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Signaling Pathways and Biological Activity
Currently, there is a lack of published research on the specific biological activities and signaling

pathways associated with 3-Nitrobutyrophenone. Drug development professionals may

consider its structural similarity to other butyrophenones, a class of compounds known to

interact with various receptors in the central nervous system. For instance, haloperidol is a

well-known butyrophenone derivative that acts as a dopamine receptor antagonist.

However, any potential biological effects of 3-Nitrobutyrophenone would need to be

determined through dedicated in vitro and in vivo studies. The presence of the nitro group could

significantly alter its pharmacological profile compared to other butyrophenones.

Concluding Remarks
3-Nitrobutyrophenone is a chemical compound with defined molecular and predicted

physicochemical properties. While a plausible synthetic route can be proposed, there is a clear

need for further research to elucidate its experimental properties, biological activities, and

potential therapeutic applications. This guide serves as a foundational resource for researchers

and scientists interested in exploring this and related molecules. As a rare chemical, it

represents an opportunity for novel discovery in medicinal chemistry and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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